1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine
Overview
Description
1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine is a chemical compound that has been widely studied for its potential use in scientific research. It belongs to the class of piperidine compounds and has been found to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine is not fully understood. However, it is believed to act as a selective inhibitor of certain neurotransmitter systems, particularly the dopamine and norepinephrine systems. This may be due to its ability to bind to specific receptors in the brain, thereby modulating their activity.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine has various biochemical and physiological effects. It has been found to increase the release of dopamine and norepinephrine in the brain, leading to increased activity in certain regions of the brain. It has also been found to have anxiolytic and antidepressant effects, possibly due to its ability to modulate the activity of certain neurotransmitter systems.
Advantages and Limitations for Lab Experiments
The use of 1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine in lab experiments has several advantages. It is a highly selective compound that can be used to target specific neurotransmitter systems in the brain. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using this compound in lab experiments is that its effects may vary depending on the specific experimental conditions and the animal model used.
Future Directions
There are several future directions for research on 1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine. One area of interest is its potential use in the treatment of various neurological and psychiatric disorders, such as depression and anxiety. Another area of interest is its potential use as a tool for studying the role of specific neurotransmitter systems in various physiological processes. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Scientific Research Applications
1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine has been extensively studied for its potential use in scientific research. It has been found to have various applications in the field of neuroscience, particularly in the study of neurotransmitter systems and their role in various physiological processes.
properties
IUPAC Name |
1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18BrN3/c1-15(2)10-5-8-16(9-6-10)12-11(13)4-3-7-14-12/h3-4,7,10H,5-6,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GMJHKUJIUBRZJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1CCN(CC1)C2=C(C=CC=N2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-bromopyridin-2-yl)-N,N-dimethylpiperidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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